Cas no 2228335-07-5 (2-(3-bromopyridin-2-yl)-3-methylbutanoic acid)

• Product Name: 2-(3-bromopyridin-2-yl)-3-methylbutanoic acid
• CAS No: 2228335-07-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6330465
• PubChem ID: 165700639
• Update Time: 2025-06-28

2-(3-bromopyridin-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopyridin-2-yl)-3-methylbutanoic acid
• EN300-1926547
• 2228335-07-5

• Inchi： 1S/C10H12BrNO2/c1-6(2)8(10(13)14)9-7(11)4-3-5-12-9/h3-6,8H,1-2H3,(H,13,14)
• InChI Key： QUEROSFEYWQHDX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(3-bromopyridin-2-yl)-3-methylbutanoic acid

Comprehensive Overview of 2-(3-bromopyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228335-07-5): Properties, Applications, and Research Insights

2-(3-bromopyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228335-07-5) is a specialized brominated pyridine derivative with a unique structural framework, combining a 3-methylbutanoic acid moiety with a 3-bromopyridine ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for synthesizing bioactive molecules. Its molecular formula, C₁₀H₁₂BrNO₂, highlights its versatility in organic synthesis, particularly in cross-coupling reactions and medicinal chemistry applications.

Recent studies emphasize the role of 2-(3-bromopyridin-2-yl)-3-methylbutanoic acid in developing small-molecule inhibitors targeting enzymes like kinases or proteases, which are critical in drug discovery pipelines. Researchers are exploring its utility in structure-activity relationship (SAR) studies to optimize ligand binding affinity. Additionally, its bromine substituent offers a reactive site for palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, making it valuable for high-throughput screening libraries.

From an industrial perspective, this compound aligns with the growing demand for sustainable synthetic routes. Innovations in green chemistry have prompted the development of eco-friendly protocols for brominated intermediates, reducing waste and energy consumption. Users searching for "bromopyridine derivatives in drug design" or "CAS 2228335-07-5 applications" will find relevance in its potential for bioconjugation and prodrug development, addressing challenges in bioavailability and targeted delivery.

The physicochemical properties of 2-(3-bromopyridin-2-yl)-3-methylbutanoic acid, including its solubility profile and logP value, are crucial for formulation scientists. Its carboxylic acid group enables salt formation, enhancing compatibility with excipients in solid-dose formulations. Furthermore, its stability under accelerated degradation conditions is a key consideration for quality control in manufacturing.

Emerging trends in AI-driven molecular modeling have amplified interest in this compound. Computational tools predict its interactions with biological targets, accelerating hit-to-lead optimization. Searches like "pyridine-based scaffolds 2024" or "brominated heterocycles in oncology" reflect its relevance in cutting-edge research. Notably, its structural motifs appear in patents for anti-inflammatory and antiviral agents, underscoring its multidisciplinary utility.

In summary, 2-(3-bromopyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228335-07-5) represents a pivotal intermediate in modern chemistry. Its adaptability to catalytic transformations and alignment with drug development priorities position it as a compound of enduring scientific and commercial value. Ongoing research will likely uncover further applications in precision medicine and material science, solidifying its role in innovation.